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Compound of Interest

Compound Name:
cis-Benzyl 3-

hydroxycyclobutylcarbamate

Cat. No.: B3021938 Get Quote

Technical Guide: cis-Benzyl 3-
hydroxycyclobutylcarbamate
CAS Number: 1403766-86-8

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Benzyl 3-hydroxycyclobutylcarbamate is a carbamate derivative containing a

cyclobutane ring. Carbamates are a class of organic compounds that are structurally related to

esters and amides. The presence of both a hydroxyl group and a carbamate functional group

on a strained cyclobutane ring makes this molecule an interesting building block for organic

synthesis, particularly in the development of novel pharmaceutical agents. This document

provides a summary of the available technical information for this compound.

Chemical and Physical Properties
While extensive peer-reviewed data for this specific compound is limited, information from

various chemical suppliers provides the following properties.
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Property Value

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.25 g/mol

Appearance Solid

Purity ≥95% to 98% min (Varies by supplier)

Storage Conditions Sealed in a dry environment at 2-8°C
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Synthesis
A specific, detailed experimental protocol for the synthesis of cis-Benzyl 3-
hydroxycyclobutylcarbamate is not readily available in published literature. However, a

general synthetic approach for the formation of benzyl carbamates from a primary amine

involves the reaction of the amine with benzyl chloroformate in the presence of a base.

A plausible synthetic route starting from cis-3-aminocyclobutanol is depicted below.

Reactants Reaction Conditions

cis-3-Aminocyclobutanol

cis-Benzyl 3-hydroxycyclobutylcarbamate

+

Benzyl Chloroformate Base (e.g., Triethylamine, Sodium Bicarbonate) Aprotic Solvent (e.g., Dichloromethane, THF)
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To cite this document: BenchChem. [cis-Benzyl 3-hydroxycyclobutylcarbamate CAS number
1403766-86-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021938#cis-benzyl-3-hydroxycyclobutylcarbamate-
cas-number-1403766-86-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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